Cas no 2137793-88-3 (Isoquinoline, 6-chloro-3-(trifluoromethyl)-)

• Product Name: Isoquinoline, 6-chloro-3-(trifluoromethyl)-
• CAS No: 2137793-88-3
• MF: C₁₀H₅ClF₃N
• MW: 231.601611852646
• CID: 5259750
• Update Time: 2025-06-14

Isoquinoline, 6-chloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6-chloro-3-(trifluoromethyl)-

• Inchi： 1S/C10H5ClF3N/c11-8-2-1-6-5-15-9(10(12,13)14)4-7(6)3-8/h1-5H
• InChI Key： BUXQDOAALFSLJX-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Cl)C=C2)C=C(C(F)(F)F)N=1

Additional information on Isoquinoline, 6-chloro-3-(trifluoromethyl)-

Comprehensive Overview of Isoquinoline, 6-chloro-3-(trifluoromethyl)- (CAS No. 2137793-88-3)

Isoquinoline, 6-chloro-3-(trifluoromethyl)- (CAS No. 2137793-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic aromatic compound belongs to the isoquinoline family, known for its versatile applications in medicinal chemistry and material science. The presence of both chloro and trifluoromethyl substituents enhances its reactivity and potential utility in drug discovery, making it a focal point for researchers exploring novel bioactive molecules.

In recent years, the demand for fluorinated isoquinoline derivatives has surged due to their unique physicochemical properties. The trifluoromethyl group in particular improves metabolic stability and lipophilicity, critical factors in the development of next-generation therapeutics. Researchers are actively investigating this compound for its potential in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurology. Its structural motif aligns with trends in fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery forums.

The synthesis of 6-chloro-3-(trifluoromethyl)isoquinoline often involves palladium-catalyzed cross-coupling reactions or direct fluorination techniques, methods frequently searched in academic databases like SciFinder and Reaxys. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a key concern for quality control in contract research organizations (CROs). Environmental scientists also evaluate such compounds for green chemistry metrics, reflecting the growing emphasis on sustainable synthesis in 2024.

Beyond pharmaceuticals, this compound’s electronic properties make it relevant for organic light-emitting diodes (OLEDs) research—a trending topic in materials science. Patent analyses reveal its inclusion in filings related to optoelectronic materials, coinciding with industry shifts toward flexible displays. Such interdisciplinary applications address frequent search queries like "isoquinoline derivatives in OLEDs" or "CF3-substituted heterocycles."

Regulatory perspectives on halogenated isoquinolines emphasize rigorous structure-activity relationship (SAR) studies, a recurring theme in FDA approval guidelines. Computational chemists leverage molecular docking simulations to predict its binding affinities, a technique popularized by open-source tools like AutoDock Vina. These aspects resonate with search trends around "computational ADME prediction" and "small molecule optimization."

In summary, Isoquinoline, 6-chloro-3-(trifluoromethyl)- represents a convergence point for multiple scientific frontiers. Its dual functionality as a pharmacophore and material building block ensures continued relevance in peer-reviewed literature and industrial R&D pipelines, while its synthetic accessibility meets the demand for scalable solutions in precision chemistry.